Cas no 56979-64-7 (2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid
• CAS No: 56979-64-7
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 4942846
• PubChem ID: 12216540
• Update Time: 2025-04-23

2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxymandelic acid
• 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C10H12O5/c1-14-6-3-4-8(15-2)7(5-6)9(11)10(12)13/h3-5,9,11H,1-2H3,(H,12,13)
• InChI Key： DUEIMTKUMQHPPA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C(=O)O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 0.8
• Topological Polar Surface Area: 76

Additional information on 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid

Comprehensive Guide to 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid (CAS No. 56979-64-7): Properties, Applications, and Market Insights

2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid (CAS No. 56979-64-7) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of hydroxyacetic acid derivatives, which are known for their versatile applications in drug synthesis and material science. The presence of dimethoxy and hydroxy functional groups in its structure makes it a valuable intermediate for developing bioactive molecules.

The chemical formula of 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid is C₁₀H₁₂O₅, and its molecular weight is 212.20 g/mol. This compound exhibits unique physicochemical properties, including moderate solubility in polar solvents like ethanol and water, making it suitable for various laboratory and industrial processes. Researchers often explore its synthetic pathways and derivatization potential to create novel compounds with enhanced biological activity.

One of the most discussed topics in recent years is the role of 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid in green chemistry and sustainable synthesis. With growing environmental concerns, scientists are investigating eco-friendly methods to produce this compound, such as catalytic oxidation and enzymatic reactions. These approaches align with the global push toward reducing hazardous waste and energy consumption in chemical manufacturing.

In the pharmaceutical sector, 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid serves as a key building block for designing central nervous system (CNS) agents and antioxidant compounds. Its structural motifs are found in several experimental drugs targeting neurodegenerative diseases, a hot topic due to the rising prevalence of conditions like Alzheimer's and Parkinson's. Researchers are also studying its potential in anti-inflammatory and neuroprotective applications, which are highly searched topics in academic and medical databases.

The compound's market demand has seen steady growth, driven by its applications in fine chemicals and pharmaceutical intermediates. Suppliers and manufacturers are increasingly focusing on high-purity grades of 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid to meet the stringent requirements of drug development. Recent trends indicate a surge in inquiries about its custom synthesis and scalable production methods, reflecting its importance in modern chemistry.

From an analytical perspective, 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid is characterized using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure its purity and identity, which are critical for research and industrial applications. Quality control protocols often include testing for residual solvents and impurities, addressing the growing consumer demand for high-quality chemical standards.

Another area of interest is the compound's potential in material science. Its aromatic and functional groups make it a candidate for designing polymeric materials and coatings with specific properties, such as UV resistance or biodegradability. This aligns with the increasing focus on smart materials and sustainable packaging, topics frequently searched by engineers and environmental scientists.

In summary, 2-(2,5-Dimethoxyphenyl)-2-hydroxyacetic acid (CAS No. 56979-64-7) is a multifaceted compound with broad applications in pharmaceuticals, green chemistry, and material science. Its unique structure and properties continue to inspire research and innovation, making it a subject of ongoing scientific and commercial interest. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in advancing technology and healthcare solutions.